An In-depth Technical Guide to the Physical Properties of 4-Carboxy-2-chlorophenylboronic Acid
An In-depth Technical Guide to the Physical Properties of 4-Carboxy-2-chlorophenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of 4-Carboxy-2-chlorophenylboronic acid, a vital building block in medicinal chemistry and materials science. This document is intended to be a valuable resource, offering detailed data and experimental methodologies to support research and development activities.
Core Physicochemical Properties
The fundamental physical and chemical characteristics of 4-Carboxy-2-chlorophenylboronic acid are summarized in the tables below. These properties are crucial for understanding the compound's behavior in various experimental and industrial settings.
General and Chemical Properties
| Property | Value | Source |
| CAS Number | 851335-09-6 | [1] |
| Molecular Formula | C₇H₆BClO₄ | [1] |
| Molecular Weight | 200.38 g/mol | [1] |
| Appearance | White to off-white crystalline powder | [1] |
| Purity | Typically ≥97% | [2] |
Thermodynamic and Acidity Properties
| Property | Value | Source/Method |
| Melting Point | 210 °C | [1] |
| Boiling Point | Data not available (likely decomposes) | N/A |
| pKa (predicted) | 3.71 ± 0.10 | Computational Prediction |
| Solubility | Data not available; expected to be soluble in polar organic solvents like DMSO and methanol, and aqueous base. | Inferred from related compounds |
Experimental Protocols
Detailed methodologies for the determination of key physical properties of 4-Carboxy-2-chlorophenylboronic acid are provided below. These protocols are based on standard analytical techniques for organic compounds and can be adapted for specific laboratory settings.
Determination of Melting Point
Principle: The melting point is determined as the temperature range over which the crystalline solid transitions to a liquid. This is a key indicator of purity.
Methodology (Capillary Method):
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Sample Preparation: A small amount of finely powdered, dry 4-Carboxy-2-chlorophenylboronic acid is packed into a capillary tube to a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus is used. The capillary tube containing the sample is placed in the heating block.
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Heating: The sample is heated at a steady rate of 1-2 °C per minute near the expected melting point.
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Observation: The temperature at which the first drop of liquid appears (T1) and the temperature at which the last solid particle melts (T2) are recorded.
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Reporting: The melting point is reported as the range T1-T2.
Determination of Solubility
Principle: The solubility is determined by finding the maximum amount of solute that can dissolve in a given amount of solvent at a specific temperature to form a saturated solution.
Methodology (Shake-Flask Method):
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Preparation: An excess amount of 4-Carboxy-2-chlorophenylboronic acid is added to a series of vials, each containing a known volume of a specific solvent (e.g., water, methanol, ethanol, DMSO, acetone).
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Equilibration: The vials are sealed and agitated in a constant temperature water bath (e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: The resulting suspensions are centrifuged to pellet the undissolved solid.
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Quantification: A known volume of the supernatant is carefully removed, diluted appropriately, and the concentration of the dissolved compound is determined using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.
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Reporting: The solubility is expressed in units such as mg/mL or mol/L.
Determination of pKa
Principle: The acid dissociation constant (pKa) is determined by titrating a solution of the compound with a standard base and monitoring the pH change. The pKa corresponds to the pH at which the acid and its conjugate base are present in equal concentrations.
Methodology (Potentiometric Titration):
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Solution Preparation: A precise weight of 4-Carboxy-2-chlorophenylboronic acid is dissolved in a suitable solvent mixture (e.g., water with a co-solvent like methanol if necessary) to a known concentration (e.g., 0.01 M).
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Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a constant temperature.
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pH Monitoring: The pH of the solution is monitored continuously using a calibrated pH meter and electrode.
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Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the half-equivalence point of the titration curve. Due to the presence of two acidic protons (carboxylic acid and boronic acid), two inflection points may be observed.
Spectroscopic and Thermal Analysis Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy provides detailed information about the molecular structure of the compound by observing the magnetic properties of atomic nuclei.
Methodology (¹H and ¹³C NMR):
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Sample Preparation: A 5-10 mg sample of 4-Carboxy-2-chlorophenylboronic acid is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD) in an NMR tube.
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Data Acquisition: The ¹H and ¹³C NMR spectra are acquired on a calibrated NMR spectrometer.
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Data Analysis: The chemical shifts (δ), coupling constants (J), and integration values of the signals are analyzed to confirm the structure of the molecule.
Infrared (IR) Spectroscopy
Principle: IR spectroscopy identifies functional groups in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.
Methodology (Attenuated Total Reflectance - ATR):
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Sample Preparation: A small amount of the solid 4-Carboxy-2-chlorophenylboronic acid is placed directly onto the ATR crystal.
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Data Acquisition: The IR spectrum is recorded over a typical range of 4000-400 cm⁻¹.
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Data Analysis: The absorption bands are assigned to specific functional groups (e.g., O-H stretch of the carboxylic acid and boronic acid, C=O stretch of the carboxylic acid, C-Cl stretch, and B-O stretch).
Mass Spectrometry (MS)
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions to determine the molecular weight and elemental composition of a compound.
Methodology (Electrospray Ionization - ESI):
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Sample Preparation: A dilute solution of 4-Carboxy-2-chlorophenylboronic acid is prepared in a suitable solvent (e.g., methanol or acetonitrile).
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Ionization: The solution is introduced into the ESI source where it is ionized.
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Mass Analysis: The ions are separated based on their m/z ratio in a mass analyzer.
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Data Analysis: The molecular ion peak is identified to confirm the molecular weight of the compound. High-resolution mass spectrometry can be used to confirm the elemental composition.
Thermal Analysis (TGA/DSC)
Principle: Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature, while Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as a function of temperature. These techniques provide information on thermal stability and phase transitions.
Methodology:
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Sample Preparation: A small, accurately weighed sample (5-10 mg) of 4-Carboxy-2-chlorophenylboronic acid is placed in a TGA or DSC pan.
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TGA Analysis: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen) to a high temperature (e.g., 600 °C). The mass loss is recorded as a function of temperature.
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DSC Analysis: The sample is heated at a constant rate, and the heat flow is measured relative to a reference pan. This will show endothermic events like melting and exothermic events like decomposition.
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Data Analysis: The TGA thermogram indicates the onset of decomposition and the number of decomposition steps. The DSC thermogram provides the melting point and the enthalpy of fusion, as well as the temperatures of any other thermal events.
Logical Relationship of Physical Properties
The following diagram illustrates the interconnectedness of the physical properties and the analytical techniques used for their determination.
Caption: Interrelationship of physical properties and analytical methods.

